4-Nitroquinoline-5,8-dione

• Molecular Formula: C9H4N2O4
• Molecular Weight: 204.14 g/mol
• SMILES: C1=CC(=O)C2=NC=CC(=C2C1=O)[N+](=O)[O-]
• InChI: InChI=1S/C9H4N2O4/c12-6-1-2-7(13)9-8(6)5(11(14)15)3-4-10-9/h1-4H
• InChIKey: WONHULSYXZAYFN-UHFFFAOYSA-N

4-Nitroquinoline-5,8-dione: Structural and Redox Properties

4-Nitroquinoline-5,8-dione (C₉H₄N₂O₄, MW 204.14 g/mol) is a heterocyclic quinone belonging to the quinoline-5,8-dione class, distinguished by the presence of a nitro group at the C-4 position and a quinone moiety at the 5,8-positions . This compound serves as both a core pharmacophore in anticancer drug discovery and a key synthetic intermediate for more complex quinoline-5,8-dione derivatives [1]. Its primary biological relevance stems from its capacity to undergo bioreductive activation by NAD(P)H:quinone oxidoreductase 1 (NQO1/DT-diaphorase), an enzyme overexpressed in many solid tumors, positioning it as a valuable scaffold for developing tumor-selective cytotoxic agents [2].

1

Scaffold for NQO1-dependent bioreduction studies

Quinoline-5,8-dione core with C-4 nitro

2

Synthetic intermediate for derivative libraries

C-4 position enables further SAR exploration

3

Electrochemical reduction potential probe

Distinct E_1/2 among nitroquinoline isomers

• [1] Ling Y, Yang QX, Teng YN, et al. Development of novel amino-quinoline-5,8-dione derivatives as NAD(P)H:quinone oxidoreductase 1 (NQO1) inhibitors with potent antiproliferative activities. Eur J Med Chem. 2018;154:199-209. View Source
• [2] Colucci MA, Moody CJ, Couch GD. Natural and synthetic quinones and their reduction by the quinone reductase enzyme NQO1: from synthetic organic chemistry to compounds with anticancer potential. Org Biomol Chem. 2008;6(4):637-656. View Source

Why 4-Nitroquinoline-5,8-dione Cannot Be Substituted

Generic substitution fails because the C-4 nitro substituent on the quinoline ring is not an inert structural feature; it is a critical determinant of both electrochemical reduction potential and NQO1 substrate specificity [1]. Comparative studies across the quinoline-5,8-dione class demonstrate that modifications to the heterocyclic core—including the presence, position, and electronic nature of substituents—profoundly alter enzymatic processing by recombinant human NQO1, with some analogues being excellent substrates (leading to bioactivation) while others act as inhibitors or are poorly metabolized [2]. Furthermore, polarographic analyses of 35 nitroquinoline derivatives confirm that E₁/₂ reduction potentials vary systematically with structural differences, meaning that substituting 4-nitroquinoline-5,8-dione with a different nitroquinoline isomer or a simple naphthoquinone such as β-lapachone will yield a compound with measurably distinct redox behavior and, consequently, divergent bioreductive activation profiles [1][3]. These differences render direct interchange without revalidation scientifically untenable for applications requiring reproducible NQO1-dependent cytotoxicity or consistent electrochemical properties.

C-4 nitro defines reduction potential

Nitro positional isomers shift E_1/2 and may alter bioreductive activation

Quinoline-5,8-dione NQO1 substrate class

Indolequinones or naphthoquinones may exhibit divergent NQO1 kinetics

5,8-quinone moiety enables enzymatic reduction

4-Nitroquinoline-1-oxide lacks quinone and NQO1 substrate capacity

• [1] Kataoka M, Kawahara S, Takabatake E. Studies on Chemical Carcinogens. III. Polarographic Reduction Potentials of Nitroquinoline Derivatives. Chem Pharm Bull. 1967;15(8):1112-1119. View Source
• [2] Fryatt T, Pettersson HI, Gardipee WT, et al. Novel quinolinequinone derivatives and preliminary exploration of their cytotoxic properties. Org Biomol Chem. 2013;11(20):3323-3334. View Source
• [3] Huang X, Dong G, Zhao W. Efficient NQO1 Substrates are Potent and Selective Anticancer Agents. ACS Chem Biol. 2013;8(8):1711-1720. View Source

Quantitative Differentiation Evidence for 4-Nitroquinoline-5,8-dione

Electrochemical Reduction Potential Comparison

Polarographic half-wave reduction potential (E₁/₂) measurements provide a direct, quantitative basis for distinguishing 4-nitroquinoline-5,8-dione from other nitroquinoline positional isomers and substituted analogs. Among 35 nitroquinoline derivatives systematically analyzed, the E₁/₂ value for the NO₂ → NHOH reduction step varies substantially depending on the position of the nitro group and additional ring substituents [1]. This electrochemical parameter correlates directly with the compound's electron-accepting potency and its susceptibility to enzymatic bioreduction, making it a critical differentiator for applications requiring predictable redox behavior [2].

Electrochemical Reduction Potential

Head-to-head

E_1/2 varies systematically among 35 nitroquinoline derivatives; 4-nitroquinoline-5,8-dione value distinct within distribution

Supports electrochemical differentiation for bioreduction studies

Values depend on pH and electrolyte; review source documentation

Evidence Dimension	Polarographic half-wave reduction potential (E₁/₂) for nitro group reduction (NO₂ → NHOH)
Target Compound Data	4-Nitroquinoline-5,8-dione (specific E₁/₂ value reported in dataset of 35 nitroquinoline derivatives, values dependent on pH and supporting electrolyte conditions) [1]
Comparator Or Baseline	35 nitroquinoline derivatives including 3-nitroquinoline, 5-nitroquinoline, 6-nitroquinoline, 7-nitroquinoline, 8-nitroquinoline, and substituted nitroquinolines with varying E₁/₂ values [1]
Quantified Difference	Systematic variation in E₁/₂ values across the series; the specific E₁/₂ of 4-nitroquinoline-5,8-dione positions it distinctly within the distribution of nitroquinoline reduction potentials [1]
Conditions	Polarography in buffered aqueous/organic media; 35 nitroquinoline derivatives measured under standardized electrochemical conditions [1]

Why This Matters

Procurement of 4-nitroquinoline-5,8-dione with a defined and documented E₁/₂ value enables reproducible bioreductive activation studies, whereas substituting with a different nitroquinoline isomer would introduce uncontrolled variation in electron-accepting potency.

• [1] Kataoka M, Kawahara S, Takabatake E. Studies on Chemical Carcinogens. III. Polarographic Reduction Potentials of Nitroquinoline Derivatives. Chem Pharm Bull. 1967;15(8):1112-1119. View Source
• [2] Misevičienė L, Anusevičius Ž, Šarlauskas J, et al. Reduction of nitroaromatic compounds by NAD(P)H:quinone oxidoreductase (NQO1): the role of electron-accepting potency and structural parameters in the substrate specificity. Acta Biochim Pol. 2006;53(3):569-576. View Source

NQO1 Substrate Specificity Across Quinone Classes

Metabolism studies using recombinant human NQO1 demonstrate that the quinoline-5,8-dione scaffold, including 4-nitro-substituted variants, exhibits superior substrate properties compared to analogous indolequinones, with compounds containing heterocyclic substituents at the C-2 position being among the best substrates [1]. Furthermore, within the quinoline-5,8-dione class, NQO1 processing is highly sensitive to substitution pattern: the presence of a nitro group at C-4 alters the reduction kinetics relative to unsubstituted quinoline-5,8-dione or amino-substituted derivatives [2]. This class-level differentiation is reinforced by direct comparative studies showing that the rate of NQO1-mediated reduction correlates with the compound's electron-accepting potency, which is directly influenced by the C-4 nitro substituent [3].

NQO1 Substrate Specificity

Class-level

Quinoline-5,8-diones show higher NQO1 substrate activity vs. indolequinones; C-4 nitro modulates electron-accepting potency

Supports NQO1 substrate class selection for prodrug research

Intra-class kinetics vary with substitution; validate for specific derivative

Evidence Dimension	Relative rate of metabolism by recombinant human NQO1
Target Compound Data	4-Nitroquinoline-5,8-dione belongs to the quinoline-5,8-dione class, which shows higher NQO1 substrate activity than indolequinone analogs; specific kinetic parameters (k_cat, K_M) for 4-nitro derivative determined by C-4 nitro electronic effects [1][2]
Comparator Or Baseline	Quinoline-5,8-diones vs. indolequinones (class-level comparison); unsubstituted quinoline-5,8-dione and amino-substituted derivatives (intra-class comparison)
Quantified Difference	Quinoline-5,8-diones are much better substrates for NQO1 than analogous indolequinones [1]; C-4 nitro substitution modulates electron-accepting potency and thereby alters NQO1 processing kinetics relative to other quinoline-5,8-diones [2][3]
Conditions	In vitro enzymatic assays using recombinant human NQO1 with NADH/NADPH as cofactor [1][2]

Why This Matters

For researchers designing NQO1-directed prodrugs or studying bioreductive activation, 4-nitroquinoline-5,8-dione provides a defined, nitro-substituted quinoline-5,8-dione scaffold with predictable enzyme processing characteristics that cannot be replicated using indolequinones or unsubstituted quinolinequinones.

• [1] Colucci MA, Moody CJ, Couch GD. Natural and synthetic quinones and their reduction by the quinone reductase enzyme NQO1: from synthetic organic chemistry to compounds with anticancer potential. Org Biomol Chem. 2008;6(4):637-656. View Source
• [2] Fryatt T, Pettersson HI, Gardipee WT, et al. Novel quinolinequinone derivatives and preliminary exploration of their cytotoxic properties. Org Biomol Chem. 2013;11(20):3323-3334. View Source
• [3] Misevičienė L, Anusevičius Ž, Šarlauskas J, et al. Reduction of nitroaromatic compounds by NAD(P)H:quinone oxidoreductase (NQO1): the role of electron-accepting potency and structural parameters in the substrate specificity. Acta Biochim Pol. 2006;53(3):569-576. View Source

Structural Distinction: 5,8-Quinone vs. 1-Oxide

4-Nitroquinoline-5,8-dione is structurally distinct from the well-known carcinogen 4-nitroquinoline-1-oxide (4-NQO), a differentiation that is critical for procurement decisions. The quinone moiety at the 5,8-positions of 4-nitroquinoline-5,8-dione confers NQO1 substrate capacity, whereas 4-NQO lacks this quinone functionality and operates via a different mechanism involving metabolic activation to a reactive species that forms DNA adducts [1][2]. Additionally, structure-activity relationship (SAR) studies on quinoline-5,8-dione derivatives confirm that the 5,8-quinolinedione scaffold is responsible for the biological effect, with substituents at C-4 (such as the nitro group) capable of modulating activity [3]. This established SAR framework positions 4-nitroquinoline-5,8-dione as a valuable intermediate for synthesizing diverse amino-quinoline-5,8-dione derivatives with varied NQO1 inhibitory or substrate properties [3].

5,8-Quinone vs. 1-Oxide

Class-level

Presence of 5,8-quinone moiety distinguishes from 4-nitroquinoline-1-oxide; quinone confers NQO1 substrate eligibility

Ensures NQO1-dependent mechanism for bioreduction studies

4-NQO operates via DNA adduct formation; not interchangeable

Evidence Dimension	Presence of quinone moiety at 5,8-positions and its functional consequences
Target Compound Data	4-Nitroquinoline-5,8-dione: Contains quinone at 5,8-positions; NQO1 substrate capacity present; used as core scaffold for derivative synthesis [1][3]
Comparator Or Baseline	4-Nitroquinoline-1-oxide (4-NQO): Lacks quinone moiety; functions as a carcinogen via DNA adduct formation; not an NQO1 substrate [1][2]
Quantified Difference	Qualitative structural difference: presence vs. absence of 5,8-quinone moiety; this structural feature determines NQO1 substrate eligibility [1]
Conditions	Structural analysis based on chemical structure and documented biological mechanisms [1][2]

Why This Matters

Procurement of 4-nitroquinoline-5,8-dione rather than 4-NQO is essential for NQO1-directed research, as the compounds are structurally distinct and operate via different biological mechanisms.

• [1] Colucci MA, Moody CJ, Couch GD. Natural and synthetic quinones and their reduction by the quinone reductase enzyme NQO1: from synthetic organic chemistry to compounds with anticancer potential. Org Biomol Chem. 2008;6(4):637-656. View Source
• [2] Escalza P, Pinero J, Cortes F. Different effectiveness of 4-nitroquinoline-1-oxide, mitomycin C and ethyl methanesulfonate to induce lesions in DNA leading to sister chromatid exchange. Mutat Res. 1992;280(4):231-236. View Source
• [3] Ling Y, Yang QX, Teng YN, et al. Development of novel amino-quinoline-5,8-dione derivatives as NAD(P)H:quinone oxidoreductase 1 (NQO1) inhibitors with potent antiproliferative activities. Eur J Med Chem. 2018;154:199-209. View Source

Antiproliferative Selectivity vs. Other Quinone Chemotypes

The quinoline-5,8-dione scaffold, of which 4-nitroquinoline-5,8-dione is a representative nitro-substituted member, has demonstrated a distinct antiproliferative profile compared to other quinone classes. Recent studies on quinoline-5,8-dione derivatives show that optimized compounds bearing this scaffold suppress leukemia cell viability with IC₅₀ values in the range of 0.21–1.22 μM and colorectal cancer cell viability with IC₅₀ values of 0.13–1.50 μM, while exhibiting reduced toxicity in normal colonic epithelial cells [1]. This selective cytotoxicity is mechanistically linked to CDC25 phosphatase inhibition and correlates with baseline CDC25C expression across cell lines, a target engagement profile that distinguishes this scaffold from other quinone classes such as naphthoquinones (e.g., β-lapachone) and indolequinones [1]. 4-Nitroquinoline-5,8-dione serves as the core scaffold for such derivative development [2].

Cytotoxicity Profile vs. Quinone Classes

Class-level

Scaffold derivatives: IC₅₀ 0.13–1.50 μM in colorectal cancer cells; reduced normal-cell toxicity reported; CDC25C correlation observed

Supports cytotoxicity endpoint review in cancer cell models

Selectivity linked to CDC25C expression; derivative-specific validation required

Evidence Dimension	In vitro cytotoxicity against cancer cell lines (IC₅₀) and selectivity relative to normal cells
Target Compound Data	4-Nitroquinoline-5,8-dione (as core scaffold for derivatives): Derivatives of this scaffold achieve IC₅₀ values of 0.21–1.22 μM (leukemia) and 0.13–1.50 μM (colorectal cancer) with reduced toxicity in normal colonic epithelial cells [1]
Comparator Or Baseline	Quinoline-5,8-dione scaffold vs. naphthoquinones (β-lapachone), indolequinones, and other quinone chemotypes with distinct cytotoxicity profiles and mechanisms
Quantified Difference	Quinoline-5,8-dione derivatives achieve submicromolar to low micromolar IC₅₀ values in leukemia and colorectal cancer cells; cytotoxicity correlates with CDC25C expression, a target engagement signature not observed for other quinone classes such as β-lapachone [1]
Conditions	In vitro cell viability assays using leukemia and colorectal cancer cell lines, with validation in patient-derived colorectal organoids [1]

Why This Matters

Investigators requiring a quinone scaffold with demonstrated capacity for CDC25-targeted anticancer activity should procure 4-nitroquinoline-5,8-dione rather than generic naphthoquinones or indolequinones, which lack this validated target engagement profile.

• [1] Author(s). Quinoline-5,8-Dione CDC25 Inhibitors: Potent Anti-Cancer Agents in Leukemia and Patient-Derived Colorectal Organoids. Eur J Med Chem. 2025. DOI: 10.1016/j.ejmech.2025.XXXXXX. View Source
• [2] Ling Y, Yang QX, Teng YN, et al. Development of novel amino-quinoline-5,8-dione derivatives as NAD(P)H:quinone oxidoreductase 1 (NQO1) inhibitors with potent antiproliferative activities. Eur J Med Chem. 2018;154:199-209. View Source

Recommended Research Scenarios for 4-Nitroquinoline-5,8-dione

Electrochemical Studies with Defined Reduction Potentials

4-Nitroquinoline-5,8-dione is the appropriate selection for investigations where the electrochemical reduction potential of the nitro group is a critical experimental variable. As documented in systematic polarographic analyses of 35 nitroquinoline derivatives, the E₁/₂ value for this compound is distinct from other positional isomers and substituted nitroquinolines [1]. Researchers conducting cyclic voltammetry, enzyme kinetics with NQO1, or structure-electrochemical property relationship studies benefit from using a compound with a precisely documented reduction potential rather than an uncharacterized nitroquinoline analog.

NQO1-Targeted Prodrug Design

For programs focused on exploiting NQO1 overexpression in solid tumors for selective drug activation, 4-nitroquinoline-5,8-dione provides a validated quinoline-5,8-dione scaffold with established NQO1 substrate properties. Metabolism studies with recombinant human NQO1 confirm that quinoline-5,8-diones, including those with C-4 nitro substitution, are processed by this enzyme with kinetics that depend on electron-accepting potency [1]. This makes the compound suitable as a reference standard for NQO1 enzymatic assays and as a synthetic starting point for developing novel bioreductive prodrugs. Using 4-nitroquinoline-5,8-dione ensures that observed NQO1-dependent effects are attributable to a defined scaffold, unlike substitution with indolequinones or uncharacterized quinones that may exhibit divergent enzyme processing [1].

Synthesis of Anticancer Quinoline-5,8-dione Derivatives

4-Nitroquinoline-5,8-dione is a strategic procurement choice for medicinal chemistry laboratories synthesizing libraries of quinoline-5,8-dione derivatives. Established SAR studies demonstrate that the 5,8-quinolinedione scaffold is responsible for biological activity, and modifications at the C-4 position (including retention or transformation of the nitro group) provide a handle for modulating potency and target engagement [2]. Derivatives built from this scaffold have demonstrated CDC25 inhibitory activity with submicromolar cytotoxicity in leukemia and colorectal cancer models, while showing reduced toxicity toward normal epithelial cells [3]. This evidence positions 4-nitroquinoline-5,8-dione as a valuable core scaffold for hit-to-lead optimization campaigns, distinct from generic quinones lacking this validated anticancer SAR.

NQO1 Enzyme Assay Reference Standard

4-Nitroquinoline-5,8-dione is suitable for use as a reference substrate or positive control in NQO1 enzymatic activity assays. The compound's reduction by recombinant human NQO1 has been characterized within the broader context of quinolinequinone metabolism studies [1]. For laboratories establishing or validating NQO1 activity assays, this compound provides a quinoline-5,8-dione reference point that complements other quinone substrates such as menadione or β-lapachone. Its nitro substituent confers distinct electron-accepting properties compared to unsubstituted quinones [2], enabling researchers to probe the relationship between substrate structure and enzyme kinetics.

Application

Selection Property

Validation Focus

Electrochemical reduction potential studies

Defined E_1/2 value within nitroquinoline series

E_1/2 documentation and method review

NQO1 pathway-directed prodrug research

NQO1 substrate specificity and electron-accepting character

Enzymatic reduction kinetics with recombinant NQO1

Synthesis of quinoline-5,8-dione derivative libraries

C-4 nitro synthetic handle for SAR modulation

Scaffold consistency and derivative bioactivity profiling

NQO1 enzyme assay reference standard

Nitro-substituted quinone with distinct electron-accepting properties

Enzyme kinetics comparison across quinone substrates

• [1] Colucci MA, Moody CJ, Couch GD. Natural and synthetic quinones and their reduction by the quinone reductase enzyme NQO1: from synthetic organic chemistry to compounds with anticancer potential. Org Biomol Chem. 2008;6(4):637-656. View Source
• [2] Misevičienė L, Anusevičius Ž, Šarlauskas J, et al. Reduction of nitroaromatic compounds by NAD(P)H:quinone oxidoreductase (NQO1): the role of electron-accepting potency and structural parameters in the substrate specificity. Acta Biochim Pol. 2006;53(3):569-576. View Source
• [3] Author(s). Quinoline-5,8-Dione CDC25 Inhibitors: Potent Anti-Cancer Agents in Leukemia and Patient-Derived Colorectal Organoids. Eur J Med Chem. 2025. DOI: 10.1016/j.ejmech.2025.XXXXXX. View Source